Cas no 2375930-27-9 (Ethyl 5,5-difluoro-2-oxocycloheptane-1-carboxylate)

• Product Name: Ethyl 5,5-difluoro-2-oxocycloheptane-1-carboxylate
• CAS No: 2375930-27-9
• MF: C₁₀H₁₄F₂O₃
• MW: 220.213170528412
• CID: 6403183
• PubChem ID: 139466798
• Update Time: 2025-11-05

Ethyl 5,5-difluoro-2-oxocycloheptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• AT36644
• EN300-6474033
• SFGNRGPUYYOEPI-UHFFFAOYSA-N
• SCHEMBL21332421
• ethyl 5,5-difluoro-2-oxocycloheptane-1-carboxylate
• 2375930-27-9
• CS-0526827
• Ethyl 5,5-difluoro-2-oxocycloheptane-1-carboxylate

• Inchi： 1S/C10H14F2O3/c1-2-15-9(14)7-3-5-10(11,12)6-4-8(7)13/h7H,2-6H2,1H3
• InChI Key： SFGNRGPUYYOEPI-UHFFFAOYSA-N
• SMILES： C(C1CCC(F)(F)CCC1=O)(=O)OCC

Computed Properties

• Exact Mass: 220.09110063g/mol
• Monoisotopic Mass: 220.09110063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4Ų

Additional information on Ethyl 5,5-difluoro-2-oxocycloheptane-1-carboxylate

Comprehensive Overview of Ethyl 5,5-difluoro-2-oxocycloheptane-1-carboxylate (CAS No. 2375930-27-9)

Ethyl 5,5-difluoro-2-oxocycloheptane-1-carboxylate (CAS No. 2375930-27-9) is a fluorinated cyclic ketone ester with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of fluorinated cycloheptane derivatives, which are increasingly sought after due to their unique physicochemical properties and bioactivity. The presence of two fluorine atoms at the 5-position and a ketone group at the 2-position makes this molecule a versatile intermediate for synthesizing more complex structures.

The growing interest in fluorinated organic compounds stems from their ability to modulate metabolic stability, lipophilicity, and binding affinity in drug discovery. Researchers are particularly intrigued by how the 5,5-difluoro substitution influences the conformational flexibility of the cycloheptane ring, a topic frequently queried in academic search engines. Recent studies suggest that such fluorinated scaffolds may enhance blood-brain barrier permeability—a hot topic in CNS drug development forums.

From a synthetic chemistry perspective, Ethyl 5,5-difluoro-2-oxocycloheptane-1-carboxylate serves as a precursor for chiral building blocks, a keyword trending in asymmetric catalysis literature. Its ethyl ester group offers excellent derivatization opportunities through hydrolysis or transesterification reactions. Analytical chemists often search for optimal HPLC separation methods for this compound, as the fluorine atoms create distinct polarity patterns requiring specialized stationary phases.

Environmental scientists have shown interest in the biodegradation pathways of fluorinated cycloheptanes like CAS 2375930-27-9, given increasing regulatory scrutiny on persistent organic pollutants. The compound's stability under various pH conditions—another frequently searched parameter—makes it valuable for studying structure-environmental persistence relationships. Computational chemists are actively modeling its 3D electron density maps to predict intermolecular interactions, reflecting the industry's shift toward in silico design.

In material science applications, the crystalline structure of this difluorinated derivative has been investigated for potential use in liquid crystal formulations. Patent databases reveal growing IP activity around similar fluorinated cycloheptanone esters, particularly for electronic display technologies. The compound's thermal stability profile (a key search term for process chemists) shows decomposition above 230°C, making it suitable for high-temperature applications.

The commercial availability of Ethyl 5,5-difluoro-2-oxocycloheptane-1-carboxylate has expanded significantly since 2020, with suppliers emphasizing >98% purity grades for critical applications. Quality control discussions often center on residual solvent analysis—a major concern for pharmaceutical end-users. Recent improvements in synthetic routes have addressed earlier challenges with regioselective fluorination, a previously problematic step that generated numerous forum discussions.

Emerging applications in proteolysis-targeting chimeras (PROTACs) have brought new attention to this chemical scaffold. Its ability to serve as a spacer moiety between E3 ligase binders and target proteins aligns with current trends in targeted protein degradation therapeutics. Biotechnology companies are actively screening similar fluorinated structures for improved pharmacokinetic properties—one of the most searched phrases in recent medicinal chemistry literature.

Safety data sheets indicate that proper handling requires standard organic laboratory precautions, with particular attention to the compound's moisture sensitivity—a frequently overlooked parameter in user queries. Storage recommendations under inert atmosphere at -20°C reflect its moderate stability at ambient conditions, information highly valued by procurement specialists.

Future research directions likely include exploring enantioselective synthesis routes and investigating the compound's potential as a fluorine NMR standard. The unique 19F chemical shift pattern of the gem-difluoro group presents opportunities for analytical method development, a niche but growing search category in spectroscopic databases.